Cas no 104537-93-1 (L-Ornithine,N5-(1-carboxyethyl)-, (S)- (9CI))

• Product Name: L-Ornithine,N5-(1-carboxyethyl)-, (S)- (9CI)
• CAS No: 104537-93-1
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 153544
• PubChem ID: 128597
• Update Time: 2025-04-19

L-Ornithine,N5-(1-carboxyethyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Ornithine,N5-(1-carboxyethyl)-, (S)- (9CI)
• N(5)-(1-carboxyethyl)ornithine
• 5-CE-Orn
• L-Ornithine, N5-(1-carboxyethyl)-
• N~5~-[(1S)-1-carboxyethyl]-L-ornithine
• N5-(1-Carboxyethyl)-L-ornithine
• 104537-93-1
• CHEBI:16770
• (2S)-2-amino-5-[[(1S)-1-carboxyethyl]amino]pentanoic acid
• N5-(L-1-Carboxyethyl)-L-ornithine
• C04210
• DTXSID30909032
• N~5~-(1-Carboxyethyl)ornithine
• N(5)-(L-1-carboxyethyl)-L-ornithine
• N(5)-[(1S)-1-carboxyethyl]-L-ornithine
• Q27102066

• Inchi： 1S/C8H16N2O4/c1-5(7(11)12)10-4-2-3-6(9)8(13)14/h5-6,10H,2-4,9H2,1H3,(H,11,12)(H,13,14)/t5-,6-/m0/s1
• InChI Key： DEGCDQUOHKYOQM-WDSKDSINSA-N
• SMILES： OC([C@H](CCCN[C@H](C(=O)O)C)N)=O

Computed Properties

• Exact Mass: 204.11108
• Monoisotopic Mass: 204.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 420.4°Cat760mmHg
• Flash Point: 208.1°C
• Refractive Index: 1.516
• PSA: 112.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives